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Compound of Interest

Compound Name: DC371739

Cat. No.: B15612985 Get Quote

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

handling procedures for DC371739 based on general laboratory safety principles for research

chemicals. As no specific Safety Data Sheet (SDS) for DC371739 was found, a comprehensive

risk assessment should be conducted by qualified personnel before handling this compound.

DC371739 is a potent, orally active small molecule inhibitor of proprotein convertase

subtilisin/kexin type 9 (PCSK9), intended for research use in the study of hyperlipidemia.[1]

While specific toxicity data is not readily available, it is prudent to handle this compound with

care, assuming it may be hazardous.

Personal Protective Equipment (PPE)
A risk assessment is crucial for determining the specific PPE required.[2] However, the

following table outlines the recommended minimum PPE for handling DC371739 in a

laboratory setting, based on standard best practices for non-volatile chemical compounds.[2][3]
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PPE Category Item Specifications & Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect from

splashes or airborne particles.

[2][3]

Face Shield

Recommended when there is

a significant risk of splashing,

such as during bulk handling

or dissolution of the solid

compound.[4]

Hand Protection Nitrile Gloves

Should be worn to prevent skin

contact.[3] Check for tears or

damage before use and

change gloves immediately if

contaminated.[3]

Body Protection Laboratory Coat

A buttoned lab coat should be

worn to protect skin and

clothing from contamination.[2]

Respiratory Protection

Not generally required for

handling small quantities of

non-volatile solids.

If there is a risk of

aerosolization (e.g., during

weighing or if the compound is

a fine powder), work should be

conducted in a certified

chemical fume hood.[3] If a

fume hood is not available, a

respirator may be necessary,

and a formal respiratory

protection program should be

in place.[4][5]

Foot Protection Closed-toe shoes

Must be worn in the laboratory

at all times to protect against

spills and falling objects.[2][3]
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Operational Plan
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

The compound should be stored in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

Label the container clearly with the chemical name, date received, and any known hazards.

2. Handling and Preparation of Solutions:

All handling of the solid compound, especially weighing, should be performed in a chemical

fume hood to minimize inhalation exposure.[3]

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Ensure all containers are properly labeled with the contents, concentration, and date of

preparation.

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Spills: For small spills of the solid, carefully sweep up the material, avoiding dust generation,

and place it in a sealed container for disposal. For liquid spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a sealed container for disposal. The spill area should

then be decontaminated. For large spills, evacuate the area and contact the appropriate

emergency response team.

Disposal Plan
All waste containing DC371739 should be considered hazardous waste unless determined

otherwise by a qualified individual.

Waste Type Disposal Procedure

Solid Waste

Collect in a clearly labeled, sealed container. Do

not mix with other waste streams unless

compatibility is known.[6][7]

Liquid Waste

Collect in a labeled, leak-proof container.

Ensure the container is compatible with the

solvent used. Do not mix incompatible wastes.

[6][7]

Contaminated Materials

Any materials that have come into contact with

DC371739 (e.g., gloves, weighing paper, pipette

tips) should be disposed of as solid hazardous

waste.[8]

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's environmental health and safety department for specific guidance on

hazardous waste disposal.[8]

Experimental Protocols
In Vitro Analysis of DC371739 Activity in Hepatocytes
Objective: To determine the effect of DC371739 on the mRNA expression of PCSK9 and

ANGPTL3 in a human hepatocyte cell line (e.g., HepG2).

Methodology:
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Cell Culture: Culture HepG2 cells in appropriate media and conditions until they reach 70-

80% confluency.

Treatment: Prepare stock solutions of DC371739 in a suitable solvent (e.g., DMSO). Treat

the HepG2 cells with varying concentrations of DC371739 (e.g., 0.1, 1, 10 µM) and a vehicle

control (DMSO) for a specified time period (e.g., 24 hours).

RNA Extraction: Following treatment, lyse the cells and extract total RNA using a

commercially available kit.

Quantitative Real-Time PCR (qRT-PCR):

Synthesize cDNA from the extracted RNA.

Perform qRT-PCR using primers specific for PCSK9, ANGPTL3, and a housekeeping

gene (e.g., GAPDH or ACTB) for normalization.

Analyze the relative mRNA expression levels using the ΔΔCt method.
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Caption: Mechanism of action of DC371739.
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Caption: In vitro experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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